Cas no 313519-22-1 (2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile)

• Product Name: 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile
• CAS No: 313519-22-1
• MF: C₁₇H₁₅ClN₂OS
• MW: 330.831801652908
• CID: 5957127
• PubChem ID: 745544
• Update Time: 2025-11-06

2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile
• 2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-4,5,6-trimethylnicotinonitrile
• 3-Pyridinecarbonitrile, 2-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-4,5,6-trimethyl-
• AB00684123-01
• AKOS000550837
• 2-{[2-(4-chlorophenyl)-2-oxoethyl]thio}-4,5,6-trimethylnicotinonitrile
• Cambridge id 5212338
• 313519-22-1
• HMS1414J15
• SR-01000395659
• SR-01000395659-1
• 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-4,5,6-trimethylpyridine-3-carbonitrile
• CCG-15381
• IFLab1_000917
• 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile
• F0291-0192
• CL-405389

• Inchi： 1S/C17H15ClN2OS/c1-10-11(2)15(8-19)17(20-12(10)3)22-9-16(21)13-4-6-14(18)7-5-13/h4-7H,9H2,1-3H3
• InChI Key： UZTCHWJQTCYPPK-UHFFFAOYSA-N
• SMILES： C1(SCC(C2=CC=C(Cl)C=C2)=O)=NC(C)=C(C)C(C)=C1C#N

Computed Properties

• Exact Mass: 330.0593620g/mol
• Monoisotopic Mass: 330.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 522.5±50.0 °C(Predicted)
• pka: 0.45±0.47(Predicted)

Additional information on 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile

Comprehensive Analysis of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile (CAS No. 313519-22-1)

The compound 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile (CAS No. 313519-22-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 4-chlorophenyl group and a trimethylpyridine core, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanyl linkage, which may contribute to its reactivity and binding properties.

In recent years, the demand for heterocyclic compounds like 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile has surged due to their versatility in medicinal chemistry. The carbonitrile functional group in this molecule is a key motif often explored for its role in enhancing bioavailability and metabolic stability. This aligns with current trends in small-molecule drug development, where researchers seek compounds with optimized pharmacokinetic profiles.

The synthesis of CAS No. 313519-22-1 involves multi-step organic reactions, including aryl ketone formation and nucleophilic substitution. Its 4,5,6-trimethylpyridine scaffold is notable for its electron-rich nature, which can influence intermolecular interactions. This property is particularly relevant in catalysis and molecular recognition studies, areas that are highly searched in academic and industrial databases.

From an environmental perspective, the chlorophenyl moiety in 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile has been studied for its degradation pathways. This is critical given the growing focus on green chemistry and sustainable synthesis. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize this compound, addressing frequent queries about its purity and stability under various conditions.

In the context of structure-activity relationships (SAR), modifications to the pyridine-3-carbonitrile framework of CAS 313519-22-1 could lead to derivatives with enhanced biological activity. This aligns with industry efforts to develop next-generation therapeutics targeting specific enzymes or receptors. The compound's potential as a building block in combinatorial chemistry libraries further underscores its value in high-throughput screening campaigns.

Thermal and spectroscopic analyses of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile reveal insights into its solid-state properties, a topic frequently explored in materials science forums. Its melting point and solubility parameters are particularly relevant for formulation scientists working on drug delivery systems. These characteristics are often queried in relation to industrial-scale processing.

Patent literature indicates growing interest in 313519-22-1 and its analogs for various applications, though specific uses remain proprietary. This confidentiality fuels academic curiosity about the compound's mechanism of action and potential therapeutic indications - common search terms in pharmacological databases. The presence of both hydrogen bond acceptors and lipophilic regions in its structure makes it a compelling subject for molecular modeling studies.

Quality control protocols for 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile typically involve chromatographic purity assessments, addressing frequent manufacturer inquiries. The compound's stability under various pH conditions is another researched aspect, particularly for those developing analytical reference standards. These practical considerations are crucial for laboratories requiring high-purity specimens.

Emerging research directions for CAS 313519-22-1 include exploration of its photophysical properties, given the conjugated system in its structure. This connects to broader scientific interest in organic electronic materials. Additionally, its potential as a ligand in coordination chemistry is being investigated, responding to searches about metal-organic frameworks and catalytic systems.

In conclusion, 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-4,5,6-trimethylpyridine-3-carbonitrile represents a multifaceted compound with diverse research applications. Its structural complexity and functional group arrangement make it a valuable subject for ongoing investigations in multiple scientific domains, from medicinal chemistry to material design. The compound's CAS No. 313519-22-1 serves as an important identifier for researchers navigating the expanding landscape of specialized organic molecules.